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Compound of Interest

Compound Name: 4-Pentylphenol

Cat. No.: B072810

Essential Safety and Handling Guide for 4-
Pentylphenol

For Immediate Reference: Key Safety Protocols for 4-Pentylphenol

This guide provides critical, actionable information for researchers, scientists, and drug
development professionals handling 4-Pentylphenol (CAS: 14938-35-3). Adherence to these
protocols is essential for ensuring laboratory safety and proper logistical management. 4-
Pentylphenol is a corrosive compound that can cause severe skin burns and serious eye
damage, necessitating stringent safety measures during handling, storage, and disposal.[1][2]

[3]

Hazard and Property Overview

Understanding the fundamental characteristics of 4-Pentylphenol is the first step toward safe
laboratory practices. The following tables summarize its primary hazards and physical
properties.

Table 1: GHS Hazard Classification
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Hazard L GHS . Hazard
Classification . Signal Word
Category Pictogram Statement
H314: Causes
Skin severe skin
. . Category .
Corrosionllrrit T Corrosion Danger burns and eye
ation damage[1][2]
[4]
) H318: Causes
Serious Eye ) _
Category 1 Corrosion Danger serious eye
Damage
damage[4]
Acute Toxicity Skull and H301: Toxic if
Category 3 Danger
(Oral) Crosshones swallowed

| Aquatic Hazard | Chronic 2 | Environment | (No Signal Word) | H411: Toxic to aquatic life with

long lasting effects[5] |

Table 2: Physical and Chemical Properties

Property

Molecular Formula

Value

C11H160[2]

Molecular Weight 164.24 g/mol [2]
Appearance Yellow liquid or colorless to beige solid[3][6]
Melting Point 23-25 °C[3]
Boiling Point 342 °CJ3]
Density 0.960 g/mL at 20 °C[3]
Flash Point 133 °C[3]
UN Number 2430[1][6]
| Transport Hazard Class | 8 (Corrosive)[1] |
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Operational Plan: Safe Handling and Exposure
Control

A systematic approach to handling 4-Pentylphenol is crucial to minimize exposure risk. This
involves a combination of engineering controls, appropriate Personal Protective Equipment
(PPE), and established safe handling procedures.

Engineering Controls

» Ventilation: Always handle 4-Pentylphenol in a well-ventilated area.[4] A certified chemical
fume hood is the preferred engineering control to minimize inhalation of vapors or dusts.[3]

o Safety Stations: Ensure that safety showers and eyewash stations are readily accessible and
in close proximity to the workstation.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is mandatory to prevent direct contact with the chemical.

Table 3: Required Personal Protective Equipment

Area of Protection Required PPE Standard/Specification
Safety goggles and/or a European Standard EN 166
Eye/Face ] ]
full-face shield.[1][3] or equivalent.[1]

Chemical-resistant gloves
) o Consult glove manufacturer's
Skin/Hands (e.g., nitrile, neoprene, butyl

rubber).[3][7][8]

resistance data.

Protective clothing, lab coat, or

Body apron to prevent skin contact. Chemical-resistant material.

[1](3]

| Respiratory | Not required if handled in a fume hood. For large spills or inadequate ventilation,
use a NIOSH-approved respirator with appropriate cartridges.[1][9] | Type P3 (EN 143)
respirator cartridges may be suitable. |
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Standard Handling Protocol

» Preparation: Before handling, ensure all necessary PPE is worn correctly and that
engineering controls are functioning properly. Clear the workspace of any unnecessary
items.

o Dispensing: Carefully dispense the required amount of 4-Pentylphenol, avoiding splashes
or dust generation.

o Transport: When moving the chemical, use secondary containment to mitigate spill risks.

o Post-Handling: After use, ensure containers are tightly sealed.[4] Decontaminate the work
area thoroughly.

e Hygiene: Wash hands and any exposed skin thoroughly with soap and water after removing
gloves and before leaving the laboratory.[5]
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Diagram 1: Safe Handling Workflow for 4-Pentylphenol.
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Emergency Procedures: First Aid and Spill
Response

Immediate and correct response to an exposure or spill is critical to mitigate harm.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[1]

o Skin Contact: Take off immediately all contaminated clothing and shoes.[4] Wash the
affected area with soap and plenty of water. Seek immediate medical attention.[1] For phenol
compounds, gently wiping the affected area with polyethylene glycol (PEG 300 or 400) can
be effective before washing.[10]

 Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration. Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water. If the person is
conscious, give them plenty of water to drink. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[1][4]

Spill Containment and Cleanup Protocol

o Evacuate: Evacuate non-essential personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained
within it.
o Control: For small spills of solid material, dampen with 60-70% ethanol to prevent dust

formation before cleanup.[6][9]

» Absorb: Cover the spill with an inert absorbent material such as sand, silica gel, or a
universal binder.[1] Sweep or scoop up the absorbed material.
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e Collect: Place the waste into a suitable, labeled, and closed container for hazardous waste
disposal.[1]

o Decontaminate: Clean the spill area with a soap and water solution.[9]

e Prevent Entry: Do not allow the spilled material or runoff from cleanup to enter drains or

waterways.[4][5]

Conta‘nment

(Evacuate Area)
(Ensure VentilatiorD

Absorb with Inert Material

(Dampen solid with ethanol first)
. J

4 )

Cleanup évc Disposal
Collect into Labeled
Hazardous Waste Container

'

(Decontaminate Spill Areza
. J

Disposal per Protocol

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.fishersci.be/store/msds?partNumber=11484503&productDescription%3D4-N-AMYLPHENOL%2C+98%25++++5G&countryCode=BE&language=en
https://cameochemicals.noaa.gov/chemical/20863
https://www.chemicalbook.com/msds/4-pentylphenol.pdf
https://www.fishersci.com/store/msds?partNumber=AAB20939&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b072810?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Diagram 2: Spill Response Workflow.

Disposal Plan

Waste from 4-Pentylphenol is classified as hazardous and must be disposed of according to
institutional guidelines and local, state, and federal regulations.[1][6]

Waste Disposal Protocol

e Segregation: Do not mix 4-Pentylphenol waste with other waste streams. Keep itin a
designated, compatible, and properly labeled hazardous waste container.

» Containerization: Use a suitable, closed, and leak-proof container for both unused product
and contaminated materials (e.g., absorbent from spills, used PPE).[1]

o Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name "4-
Pentylphenol,” and associated hazard symbols (Corrosive).

o Storage: Store the waste container in a designated, secure, and well-ventilated secondary
containment area while awaiting pickup.

» Disposal: Arrange for disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor. Do not empty into drains or
dispose of in regular trash.[1]
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Diagram 3: Hazardous Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4-
Pentylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072810#personal-protective-equipment-for-handling-
4-pentylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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